Cas no 1250330-91-6 (4-fluoro-3-(pyrimidin-5-yl)benzaldehyde)

• Product Name: 4-fluoro-3-(pyrimidin-5-yl)benzaldehyde
• CAS No: 1250330-91-6
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 5972094
• PubChem ID: 62490503
• Update Time: 2025-10-24

4-fluoro-3-(pyrimidin-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(pyrimidin-5-yl)benzaldehyde
• Benzaldehyde, 4-fluoro-3-(5-pyrimidinyl)-
• starbld0013963
• FT-0705614
• 1250330-91-6
• F2167-4544
• AKOS011779573
• SCHEMBL15821122
• 4-fluoro-3-pyrimidin-5-ylbenzaldehyde

• Inchi： 1S/C11H7FN2O/c12-11-2-1-8(6-15)3-10(11)9-4-13-7-14-5-9/h1-7H
• InChI Key： HJHSEDOWAZKOSX-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C(C2=CN=CN=C2)=C1

Computed Properties

• Exact Mass: 202.05424101g/mol
• Monoisotopic Mass: 202.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-fluoro-3-(pyrimidin-5-yl)benzaldehyde

Chemical Profile of 4-fluoro-3-(pyrimidin-5-yl)benzaldehyde (CAS No. 1250330-91-6)

4-fluoro-3-(pyrimidin-5-yl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1250330-91-6, is a fluorinated aromatic aldehyde featuring a pyrimidine moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. The presence of a fluorine atom at the para position relative to the aldehyde group and the pyrimidine ring suggests unique electronic and steric properties, which can influence its reactivity and interaction with biological targets.

The synthesis of 4-fluoro-3-(pyrimidin-5-yl)benzaldehyde typically involves multi-step organic transformations, often starting from commercially available precursors such as 3-hydroxy-4-fluorobenzaldehyde or 5-amino-2-fluoropyrimidine. The introduction of the pyrimidine ring is commonly achieved through condensation reactions, such as the formation of an imine or Schiff base intermediate, followed by functional group modifications to yield the desired aldehyde derivative. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have also been employed to enhance yield and purity.

In recent years, 4-fluoro-3-(pyrimidin-5-yl)benzaldehyde has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in preclinical studies. The fluorine atom, a well-known pharmacophore, is known to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The pyrimidine ring, on the other hand, is a common scaffold in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors.

One of the most promising applications of 4-fluoro-3-(pyrimidin-5-yl)benzaldehyde lies in its potential as a precursor for small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes and are implicated in numerous diseases, including cancer and inflammatory disorders. The benzaldehyde moiety can serve as a handle for further derivatization into peptidomimetics or scaffold-hopping molecules designed to disrupt aberrant PPI networks. Recent studies have highlighted the utility of fluorinated aromatic aldehydes in generating high-affinity binders for PPIs, leveraging both computational screening and structure-based drug design approaches.

Furthermore, 4-fluoro-3-(pyrimidin-5-yl)benzaldehyde has been investigated for its antimicrobial properties. The combination of a fluorine atom and a pyrimidine ring often confers enhanced bioavailability and resistance to degradation by microbial enzymes. Preliminary in vitro assays have shown that derivatives of this compound exhibit activity against Gram-positive bacteria and certain fungal species. This makes it an attractive candidate for developing novel antimicrobial agents, particularly in response to rising concerns about antibiotic resistance.

The role of 4-fluoro-3-(pyrimidin-5-yl)benzaldehyde in oncology research is also noteworthy. The pyrimidine scaffold is frequently encountered in kinase inhibitors used to treat various cancers. By incorporating this moiety into a benzaldehyde backbone, researchers aim to develop molecules that can selectively inhibit aberrant signaling pathways involved in tumor growth and progression. For instance, modifications to the substituents on the benzaldehyde ring can fine-tune interactions with target enzymes such as tyrosine kinases or cyclin-dependent kinases (CDKs). Such targeted therapies represent a significant advancement in personalized medicine.

Advances in computational chemistry have further accelerated the discovery process for 4-fluoro-3-(pyrimidin-5-yl)benzaldehyde derivatives. Molecular modeling techniques allow researchers to predict binding modes and affinity for various biological targets with high precision. This enables rapid optimization of lead compounds through virtual screening before proceeding to wet-lab synthesis and validation. High-throughput screening (HTS) platforms have also been utilized to identify novel analogs with enhanced potency or selectivity.

The impact of fluorine substitution on the electronic properties of 4-fluoro-3-(pyrimidin-5-yl)benzaldehyde cannot be overstated. Fluorine atoms are known to exert significant effects on lipophilicity, pKa values, and metabolic stability through both inductive and resonance effects. These properties are critical determinants of drug-like characteristics such as solubility, permeability across biological membranes (P-glycoprotein transport), and susceptibility to enzymatic degradation. By carefully tuning the substitution pattern around the benzaldehyde core, medicinal chemists can optimize these parameters to improve overall pharmacological profiles.

In conclusion,4-fluoro-3-(pyrimidin-5-ybenthaldehude (CAS No. 1250330- 91- 6) represents a versatile building block with broad applications across multiple therapeutic areas. Its unique structural features make it an invaluable asset for medicinal chemists seeking to develop innovative small-molecule drugs. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly important role in next-generation therapeutics.